Cas no 2034205-25-7 (N-(5-cyclopropylpyridin-3-yl)methyl-2-phenoxypropanamide)

• Product Name: N-(5-cyclopropylpyridin-3-yl)methyl-2-phenoxypropanamide
• CAS No: 2034205-25-7
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• CID: 6244079
• PubChem ID: 122246844
• Update Time: 2025-10-23

N-(5-cyclopropylpyridin-3-yl)methyl-2-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropylpyridin-3-yl)methyl-2-phenoxypropanamide
• 2034205-25-7
• F6573-4689
• AKOS032464072
• N-((5-cyclopropylpyridin-3-yl)methyl)-2-phenoxypropanamide
• N-[(5-cyclopropylpyridin-3-yl)methyl]-2-phenoxypropanamide

• Inchi： 1S/C18H20N2O2/c1-13(22-17-5-3-2-4-6-17)18(21)20-11-14-9-16(12-19-10-14)15-7-8-15/h2-6,9-10,12-13,15H,7-8,11H2,1H3,(H,20,21)
• InChI Key： OYFQZECJYMRYOW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C)C(NCC1=CN=CC(=C1)C1CC1)=O

Computed Properties

• Exact Mass: 296.152477885g/mol
• Monoisotopic Mass: 296.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.2Ų

Additional information on N-(5-cyclopropylpyridin-3-yl)methyl-2-phenoxypropanamide

N-(5-Cyclopropylpyridin-3-yl)methyl-2-phenoxypropanamide: A Comprehensive Overview

The compound N-(5-cyclopropylpyridin-3-yl)methyl-2-phenoxypropanamide (CAS No. 2034205-25-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in research related to this compound.

N-(5-cyclopropylpyridin-3-yl)methyl-2-phenoxypropanamide is a derivative of pyridine, a heterocyclic aromatic compound with a nitrogen atom in its ring structure. The presence of a cyclopropyl group at the 5-position of the pyridine ring introduces steric hindrance, which can influence the molecule's reactivity and selectivity. Additionally, the propanamide group attached to the pyridine ring via a methylene bridge further enhances the compound's versatility. The phenoxy group, which is part of the propanamide moiety, adds electronic complexity to the molecule, making it an interesting candidate for various chemical reactions.

Recent studies have highlighted the potential of N-(5-cyclopropylpyridin-3-yl)methyl-2-phenoxypropanamide in drug design. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition, particularly in the context of metallo-beta-lactamases. These enzymes are known to confer resistance to beta-lactam antibiotics, making them a critical target in antimicrobial research. The compound's ability to bind to these enzymes with high affinity has been demonstrated through X-ray crystallography and molecular docking studies.

Moreover, N-(5-cyclopropylpyridin-3-yl)methyl-2-phenoxypropanamide has shown promise in catalytic applications. Its unique structure allows it to act as a chiral ligand in asymmetric catalysis, facilitating the synthesis of enantioselective compounds. This property is particularly valuable in the pharmaceutical industry, where the production of chiral drugs is crucial for therapeutic efficacy.

The synthesis of N-(5-cyclopropylpyridin-3-yl)methyl-2-phenoxypropanamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the preparation of intermediates such as 5-cyclopropylpyridine and subsequent coupling reactions to introduce the phenoxypropanamide group. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making large-scale production more feasible.

In terms of pharmacokinetics, N-(5-cyclopropylpyridin-3-yl)methyl-2-phenoxypropanamide exhibits favorable properties such as good solubility and bioavailability. These characteristics are essential for its potential use as an orally administered drug. Preclinical studies have demonstrated its ability to cross cellular membranes efficiently, suggesting its suitability for targeting intracellular pathogens.

Looking ahead, N-(5-cyclopropylpyridin-3-yl)methyl-2-phenoxypropanamide holds immense potential for further exploration in therapeutic areas beyond antimicrobial resistance. Its structural versatility makes it a candidate for investigating other enzyme targets and disease pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field.

In conclusion, N-(5-cyclopropylpyridin-3-yl)methyl-2-phenoxypropanamide (CAS No. 2034205-25_7) is a compound with remarkable chemical properties and diverse applications. Its role in drug discovery and catalysis underscores its importance in contemporary chemical research. As ongoing studies continue to uncover new insights into its functionality, this compound is poised to make significant contributions to scientific advancement.